3,4-Dichloro-6-ethylquinoline

• CAS No.: 1204810-03-6
• Molecular Formula: C11H9Cl2N
• Molecular Weight: 226.1
• IUPAC Name: 3,4-dichloro-6-ethylquinoline
• InChI: InChI=1S/C11H9Cl2N/c1-2-7-3-4-10-8(5-7)11(13)9(12)6-14-10/h3-6H,2H2,1H3
• InChI Key: IKTKLXAGWJOJHX-UHFFFAOYSA-N
• SMILES: CCC1=CC2=C(C(=CN=C2C=C1)Cl)Cl
• Synonyms: 3,4-Dichloro-6-ethylquinoline

Description

3,4-Dichloro-6-ethylquinoline is a halogenated quinoline derivative characterized by chlorine substituents at positions 3 and 4, and an ethyl group at position 6 of the quinoline scaffold. The ethyl group at position 6 likely enhances lipophilicity compared to methyl analogs, influencing solubility and bioactivity.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural analogs and their differences are outlined below:

Compound	Substituents	Molecular Weight	Key Features
3,4-Dichloro-6-ethylquinoline	Cl (3,4), C₂H₅ (6)	Not explicitly stated	Enhanced lipophilicity due to ethyl group; potential for tailored bioactivity.
3,4-Dichloro-6-methylquinoline	Cl (3,4), CH₃ (6)	~212.09 (calculated)	Methyl group reduces steric hindrance; used in safety studies .
4-Chloro-6-methoxy-2,3-dimethylquinoline	Cl (4), OCH₃ (6), CH₃ (2,3)	~251.75 (calculated)	Methoxy group increases polarity; dimethyl groups may stabilize ring structure .
Ethyl 6-chloro-4-hydroxyquinoline-3-carboxylate	Cl (6), OH (4), COOEt (3)	251.67	Carboxylate ester introduces acidity; hydroxy group enables hydrogen bonding .
2-(4-Chlorophenyl)-4-(3,4-dimethoxyphenyl)-6-methoxy-3-methylquinoline	Cl (aromatic), OCH₃ (4,6), CH₃ (3)	Not provided	Multi-substituted with aromatic and methoxy groups; designed for bioactivity .

Physicochemical and Functional Differences

• Reactivity: Chlorine at positions 3 and 4 enhances electrophilicity, making the compound reactive in nucleophilic substitution reactions. This contrasts with methoxy or hydroxy substituents in analogs like Ethyl 6-chloro-4-hydroxyquinoline-3-carboxylate, which may participate in hydrogen bonding or deprotonation .
• Synthetic Utility: The methyl and ethyl analogs (e.g., 3,4-Dichloro-6-methylquinoline) are often intermediates in multi-step syntheses, while methoxy or carboxylate derivatives (e.g., 4-Chloro-6-methoxy-2,3-dimethylquinoline) are tailored for specific pharmacological profiles .